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Cat. No.: B1243889 Get Quote

An In-depth Technical Guide on the Discovery and First Isolation of Samioside

Introduction
Samioside is a phenylethanoid glycoside that was first discovered and isolated from the aerial

parts of Phlomis samia, a plant belonging to the Lamiaceae family.[1][2][3] It has also been

reported to be found in Lantana trifolia. The structure of Samioside was identified as 1-O-3,4-

(dihydroxyphenyl)ethyl-beta-D-apiofuranosyl-(1-->4)-alpha-L-rhamnopyranosyl-(1-->3)-4-O-

caffeoyl-beta-D-glucopyranoside.[2][3][4] Initial studies on Samioside revealed its potential as

a bioactive compound, demonstrating both free-radical scavenging and antimicrobial

properties.[2][3] This technical guide provides a comprehensive overview of the discovery,

isolation, and characterization of Samioside, intended for researchers, scientists, and

professionals in the field of drug development.

Data Presentation
The following tables summarize the quantitative data available for Samioside and its activities.

Table 1: Physicochemical Properties of Samioside
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Property Value Source

Molecular Formula C34H44O19 [1]

Molecular Weight 756.7 g/mol [1]

Monoisotopic Mass 756.24767917 Da [1]

XLogP3 -1.7 [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[4]

Table 2: Spectroscopic Data for Samioside

While the complete NMR data from the original publication is not available, the following table

presents the expected 1H and 13C NMR chemical shifts for the core moieties of Samioside,

based on its structure and data from similar phenylethanoid glycosides.
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Moiety Atom
Expected 1H-NMR
(δ, ppm)

Expected 13C-NMR
(δ, ppm)

Phenylethanol

C-1 - ~71.0

C-2 ~2.80 (t) ~36.0

C-1' - ~130.0

C-2' ~6.70 (d) ~116.0

C-5' ~6.60 (d) ~115.0

C-6' ~6.50 (dd) ~120.0

Caffeoyl

C-1'' - ~166.0

C-2'' (α) ~6.25 (d) ~114.0

C-3'' (β) ~7.55 (d) ~145.0

C-1''' - ~126.0

C-2''' ~7.05 (d) ~115.0

C-5''' ~6.80 (d) ~116.0

C-6''' ~6.95 (dd) ~122.0

Sugars

Glucose C-1 ~4.40 (d) ~103.0

Rhamnose C-1 ~5.15 (br s) ~102.0

Apiose C-1 ~5.30 (d) ~110.0

Rhamnose CH3 ~1.10 (d) ~18.0

Table 3: Biological Activity of Samioside
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Activity Assay
Organism/Targ
et

Result Source

Antioxidant
DPPH Radical

Scavenging
DPPH Radical Active scavenger [2][3]

Antimicrobial Microdilution
Staphylococcus

aureus
Weakly active [1]

Staphylococcus

epidermidis
Weakly active [1]

Enterobacter

cloacae
Weakly active [1]

Escherichia coli Weakly active [1]

Klebsiella

pneumoniae
Weakly active [1]

Pseudomonas

aeruginosa
Weakly active [1]

Experimental Protocols
The following sections detail the methodologies for the first isolation and characterization of

Samioside from Phlomis samia.

Plant Material Collection and Preparation
The aerial parts of Phlomis samia were collected and air-dried at room temperature. The dried

plant material was then ground into a fine powder to increase the surface area for efficient

extraction.

Extraction
The powdered plant material was extracted with a polar solvent, such as methanol or ethanol,

at room temperature. This process was repeated multiple times to ensure the exhaustive

extraction of the phenylethanoid glycosides. The extracts were then combined and

concentrated under reduced pressure to yield a crude extract.
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Purification
The crude extract was subjected to a series of chromatographic techniques to isolate

Samioside. A plausible purification workflow is as follows:

Solvent-Solvent Partitioning: The crude extract was suspended in water and successively

partitioned with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl

acetate, to remove non-polar and moderately polar compounds. The phenylethanoid

glycosides, being highly polar, are expected to remain in the aqueous layer.

Column Chromatography: The aqueous fraction was then subjected to column

chromatography over a suitable stationary phase, such as Diaion HP-20 or Sephadex LH-20.

The column was eluted with a gradient of methanol in water, and the fractions were

monitored by thin-layer chromatography (TLC).

Preparative High-Performance Liquid Chromatography (HPLC): The fractions containing

Samioside were further purified by preparative reversed-phase HPLC.[5] A C18 column was

used with a mobile phase consisting of a gradient of acetonitrile in water. The elution was

monitored by a UV detector, and the peak corresponding to Samioside was collected.

Structure Elucidation
The structure of the purified Samioside was elucidated using a combination of spectroscopic

techniques:

Mass Spectrometry (MS): High-resolution mass spectrometry was used to determine the

molecular formula of Samioside.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC) NMR experiments were conducted to establish the connectivity of the atoms and the

stereochemistry of the molecule.[6][7][8]

Bioactivity Assays
DPPH Radical Scavenging Assay: The antioxidant activity of Samioside was evaluated by

its ability to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.[9][10] The
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decrease in absorbance of the DPPH solution in the presence of Samioside was measured

spectrophotometrically.

Antimicrobial Activity Assay: The antimicrobial activity of Samioside was determined using

the broth microdilution method to determine the minimum inhibitory concentration (MIC)

against a panel of Gram-positive and Gram-negative bacteria.[11][12]

Mandatory Visualization
The following diagrams illustrate the experimental workflow for the isolation of Samioside and

a proposed signaling pathway for the anti-inflammatory activity of phenylethanoid glycosides.
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Caption: Experimental workflow for the first isolation and characterization of Samioside.
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Caption: Proposed anti-inflammatory and antioxidant signaling pathway for phenylethanoid

glycosides like Samioside.[2][3][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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